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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for

Tris(diethylamino)phosphine (CAS No. 2283-11-6), a versatile organophosphorus compound

utilized in organic synthesis. Due to its hazardous properties, a thorough understanding of its

safety profile is critical for all personnel who handle this substance. This document outlines the

known hazards, safe handling procedures, and emergency responses based on available

Safety Data Sheets (SDS).

Chemical Identification and Physical Properties
Tris(diethylamino)phosphine, also known as Hexaethylphosphorous triamide, is a flammable

and reactive liquid.[1][2] Its key identifiers and physical properties are summarized below.
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Property Value

CAS Number 2283-11-6[3]

Molecular Formula C12H30N3P[1]

Molecular Weight 247.36 g/mol [1]

Appearance Clear colorless to yellow-orange liquid[1][4]

Boiling Point 80-90 °C at 10 mmHg[4]

Density 0.903 g/mL at 25 °C[4]

Refractive Index n20/D 1.475[4]

Flash Point 59 °C (138.2 °F) - closed cup[3]

Solubility
Insoluble in water.[4][5] Moderately soluble in

organic solvents.[2]

Sensitivity Air sensitive[5]

Hazard Identification and Classification
Tris(diethylamino)phosphine is classified as a hazardous chemical. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications are

summarized in the table below.
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3

GHS02 (Flame)

[3]
Warning[3]

H226:

Flammable liquid

and vapor[1][6]

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)[3]

Warning[3]

H315: Causes

skin irritation[1]

[6]

Serious Eye

Damage/Eye

Irritation

Category 2

GHS07

(Exclamation

Mark)[3]

Warning[3]

H319: Causes

serious eye

irritation[1][6]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)[3]

Warning[3]

H335: May

cause respiratory

irritation[1][6]

Summary of Hazards:

Flammability: The compound is a flammable liquid with a flash point of 59 °C. Vapors can

form explosive mixtures with air and may travel to a source of ignition.[6][7]

Health Hazards: It is harmful if swallowed or inhaled.[1] It causes irritation to the skin, eyes,

and respiratory system.[1][4][6]

Experimental Protocols for Safety Data
While the specific laboratory reports for Tris(diethylamino)phosphine are not publicly

available, the hazard classifications are determined using standardized experimental protocols,

typically following guidelines from organizations like the OECD (Organisation for Economic Co-

operation and Development).

Flash Point Determination: The flash point is generally determined using a closed-cup

method, such as the Pensky-Martens closed-cup tester (e.g., OECD Guideline 102). A
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sample is heated at a controlled rate, and an ignition source is periodically introduced into

the vapor space to determine the lowest temperature at which the vapors ignite.

Skin Irritation/Corrosion: In vivo skin irritation is typically assessed using animal models (e.g.,

OECD Guideline 404). The substance is applied to the shaved skin of rabbits, and the site is

observed for signs of erythema (redness) and edema (swelling) over a period of time. In vitro

methods using reconstructed human epidermis are increasingly used as alternatives.

Eye Irritation/Corrosion: The potential for eye irritation is evaluated by instilling the substance

into the eye of a test animal, usually a rabbit (e.g., OECD Guideline 405). The eyes are then

examined for effects on the cornea, iris, and conjunctiva. Alternative in vitro methods, such

as the Bovine Corneal Opacity and Permeability (BCOP) test, are also employed.

Acute Inhalation Toxicity: This is assessed by exposing animals (usually rats) to the

substance's vapor or aerosol in a controlled chamber for a set period (e.g., OECD Guideline

403). The concentration that is lethal to 50% of the test animals (LC50) is determined.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Engineering Controls:

Handle the substance in a well-ventilated area, preferably within a chemical fume hood.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[8]

Skin Protection: Wear suitable protective clothing and gloves (e.g., nitrile rubber).

Respiratory Protection: If vapors or aerosols are generated, a NIOSH-approved respirator

with an appropriate cartridge is required. A full-face supplied-air respirator may be necessary

for higher exposures.[6]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Store under an inert gas to prevent reaction with air and moisture.[1]

Recommended storage temperature is below 30°C.[4][5]

Store locked up or in an area accessible only to authorized personnel.[6]

Emergency Procedures
First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never

give anything by mouth to an unconscious person.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do NOT use a water jet.[6]

Specific Hazards: Vapors can form explosive mixtures with air.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[6]
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Accidental Release Measures:

Evacuate personnel to a safe area.[6]

Ensure adequate ventilation and remove all sources of ignition.[6]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[6]

Contain the spillage and collect it with a non-combustible absorbent material (e.g., sand,

earth, vermiculite). Place it in a suitable container for disposal.[6]

Visual Guides and Workflows
The following diagrams illustrate key safety workflows for handling

Tris(diethylamino)phosphine.

Caption: Safe handling workflow for Tris(diethylamino)phosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/msds/tris-diethylamino-phosphine.pdf
https://www.chemicalbook.com/msds/tris-diethylamino-phosphine.pdf
https://www.chemicalbook.com/msds/tris-diethylamino-phosphine.pdf
https://www.chemicalbook.com/msds/tris-diethylamino-phosphine.pdf
https://www.benchchem.com/product/b1199214?utm_src=pdf-body
https://www.benchchem.com/product/b1199214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards Identified:
- Flammable Liquid

- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Safety Glasses with Side Shields Nitrile Gloves

Flame-Resistant Lab Coat

Risk of Splash?

Risk of Inhalation?
(Vapors/Aerosols)

No

Chemical Goggles + Face Shield

Yes

Work in Chemical Fume Hood

Yes

Respiratory Protection
(e.g., NIOSH-approved respirator)

Yes, high concentration

If ventilation is inadequate

Click to download full resolution via product page

Caption: PPE selection guide for Tris(diethylamino)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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